Cas no 1158279-20-9 (HLCL-61 hydrochloride)

• Product Name: HLCL-61 hydrochloride
• CAS No: 1158279-20-9
• MF: C₂₃H₂₅ClN₂O
• MW: 380.910404920578
• MDL: MFCD09446681
• CID: 2601191
• PubChem ID: 17208222
• Update Time: 2025-06-10

HLCL-61 hydrochloride Chemical and Physical Properties

Names and Identifiers

• HLCL-61 (hydrochloride)
• HLCL61 hydrochloride
• HLCL-61 hydrochloride
• HLCL-61.HCl
• HLCL61
• HLCL 61
• CS-2798
• HLCL 61 HYDROCHLORIDE
• 1-(9-Ethyl-9H-carbazol-3-yl)-N-(2-methoxybenzyl)methanamine hydrochloride
• BS-14367
• BCP20660
• 9H-Carbazole-3-methanamine, 9-ethyl-N-[(2-methoxyphenyl)methyl]-, hydrochloride (1:1)
• HY-100025A
• HLCL61 hydrochloride; HLCL-61 HCl; HLCL61 HCl; HLCL 61 HCl; HLCL 61 hydrochloride
• CCG-268416
• [(9-ETHYLCARBAZOL-3-YL)METHYL][(2-METHOXYPHENYL)METHYL]AMINE HYDROCHLORIDE
• AC-36226
• 1-(9-ethylcarbazol-3-yl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrochloride
• [(9-ethyl-9H-carbazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine hydrochloride
• s8209
• 1158279-20-9
• J-690328
• HLCL-61hydrochloride
• AKOS030526278
• DA-74209
• EX-A1869
• MFCD09446681
• CS-5600
• Hlcl-61 HCl
• HLCL-61 hydrochloride?

• MDL： MFCD09446681
• Inchi： 1S/C23H24N2O.ClH/c1-3-25-21-10-6-5-9-19(21)20-14-17(12-13-22(20)25)15-24-16-18-8-4-7-11-23(18)26-2;/h4-14,24H,3,15-16H2,1-2H3;1H
• InChI Key： XYAVCNMZZKTEGR-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2C2=CC(CNCC3C=CC=CC=3OC)=CC=C12)C.Cl

Computed Properties

• Exact Mass: 380.1655411g/mol
• Monoisotopic Mass: 380.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.2Ų

HLCL-61 hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on HLCL-61 hydrochloride

Introduction to HLCL-61 Hydrochloride (CAS No. 1158279-20-9)

HLCL-61 hydrochloride, identified by its Chemical Abstracts Service Number (CAS No.) 1158279-20-9, is a compound of significant interest in the field of chemical and biomedical research. This introduction provides a comprehensive overview of the compound, its structural characteristics, pharmacological properties, and the latest research findings that underscore its potential applications in therapeutic and scientific domains.

The molecular structure of CAS no 1158279-20-9 encompasses a unique arrangement of atoms that contributes to its distinct chemical behavior. This compound belongs to a class of molecules that have garnered attention due to their ability to interact with biological targets in novel ways. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and clinical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of HLCL-61 hydrochloride. Preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of certain enzymatic pathways. These pathways are implicated in various diseases, including inflammatory disorders and metabolic syndromes. The ability of HLCL-61 hydrochloride to modulate these pathways suggests its therapeutic relevance in addressing multifaceted health challenges.

One of the most intriguing aspects of CAS no 1158279-20-9 is its interaction with cellular receptors and enzymes. Research has demonstrated that this compound can bind to specific targets with high affinity, leading to altered cellular signaling. This mechanism of action has been particularly studied in the context of cancer research, where modulating cellular communication is key to inhibiting tumor growth. The compound's potential to disrupt aberrant signaling networks makes it a valuable candidate for further investigation.

The synthesis and characterization of HLCL-61 hydrochloride have been subjects of extensive study. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its molecular structure. These techniques provide detailed insights into the compound's chemical environment, helping researchers understand how it interacts with biological systems. The structural information obtained has been crucial in optimizing the compound for various applications.

Recent advancements in drug discovery have highlighted the importance of computational modeling in predicting the behavior of new compounds. Molecular docking studies have been conducted on CAS no 1158279-20-9 to identify potential binding sites on target proteins. These studies have revealed that HLCL-61 hydrochloride can effectively compete with endogenous substrates, suggesting its utility as a therapeutic agent. The integration of computational methods with experimental data has accelerated the development process for this compound.

The pharmacokinetic properties of HLCL-61 hydrochloride are another area of active investigation. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies have provided valuable insights into how the compound is processed within the body, which is essential for determining optimal dosing regimens. Understanding these pharmacokinetic parameters is critical for translating preclinical findings into clinical applications.

In conclusion, HLCL-61 hydrochloride (CAS No. 1158279-20-9) represents a significant advancement in chemical and biomedical research. Its unique molecular structure, coupled with promising pharmacological properties, positions it as a compelling candidate for further exploration. The latest research findings underscore its potential applications in therapeutic interventions and scientific investigations. As research continues to unfold, the full therapeutic and scientific promise of this compound will become increasingly evident.